Cas no 915016-54-5 (Benzoic acid, 4-(2-cyclopropylethoxy)-)

• Product Name: Benzoic acid, 4-(2-cyclopropylethoxy)-
• CAS No: 915016-54-5
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD21296960
• CID: 748924
• PubChem ID: 58111626
• Update Time: 2025-11-02

Benzoic acid, 4-(2-cyclopropylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2-cyclopropylethoxy)-
• 4-(2-cyclopropylethoxy)benzoic acid
• A1-20372
• SCHEMBL833819
• AKOS014935363
• 915016-54-5
• VDLMLPJGVAENTJ-UHFFFAOYSA-N
• DTXSID70728825

• MDL： MFCD21296960
• Inchi： 1S/C12H14O3/c13-12(14)10-3-5-11(6-4-10)15-8-7-9-1-2-9/h3-6,9H,1-2,7-8H2,(H,13,14)
• InChI Key： VDLMLPJGVAENTJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)CCC1CC1

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on Benzoic acid, 4-(2-cyclopropylethoxy)-

Exploring the Properties and Applications of Benzoic acid, 4-(2-cyclopropylethoxy)- (CAS No. 915016-54-5)

In the realm of organic chemistry, Benzoic acid, 4-(2-cyclopropylethoxy)- (CAS No. 915016-54-5) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its cyclopropylethoxy substituent, is a derivative of benzoic acid, a well-known aromatic carboxylic acid. Researchers and industry professionals are increasingly interested in this molecule for its potential in pharmaceuticals, agrochemicals, and material science.

One of the most intriguing aspects of Benzoic acid, 4-(2-cyclopropylethoxy)- is its molecular structure. The presence of the cyclopropyl ring introduces steric and electronic effects that can influence reactivity and binding affinity. This makes the compound a valuable intermediate in the synthesis of more complex molecules. For instance, in drug discovery, such structural motifs are often explored for their ability to modulate biological targets, including enzymes and receptors.

Recent trends in the chemical industry highlight a growing demand for specialty chemicals like Benzoic acid, 4-(2-cyclopropylethoxy)-. With the rise of green chemistry and sustainable practices, researchers are investigating eco-friendly synthesis routes for this compound. Questions such as "How can 4-(2-cyclopropylethoxy)benzoic acid be synthesized sustainably?" or "What are the biodegradable applications of this compound?" are frequently searched in academic and industrial circles.

In the pharmaceutical sector, Benzoic acid, 4-(2-cyclopropylethoxy)- is being studied for its potential as a prodrug or as a building block for active pharmaceutical ingredients (APIs). Its ability to improve drug solubility and bioavailability is a hot topic, especially in formulations targeting chronic diseases like diabetes or cardiovascular disorders. Additionally, its metabolic stability is a key area of research, as it can influence the compound's efficacy and safety profile.

Beyond pharmaceuticals, this compound finds utility in agrochemicals. The cyclopropylethoxy group can enhance the pesticidal or herbicidal activity of certain formulations. Farmers and agrochemical companies are keen on understanding how 4-(2-cyclopropylethoxy)benzoic acid derivatives can contribute to crop protection while minimizing environmental impact.

Material science is another field where Benzoic acid, 4-(2-cyclopropylethoxy)- shows promise. Its incorporation into polymers or coatings can impart desirable properties such as thermal stability or UV resistance. These attributes are particularly relevant in industries like automotive, aerospace, and electronics, where performance under extreme conditions is critical.

From a regulatory standpoint, Benzoic acid, 4-(2-cyclopropylethoxy)- is generally regarded as safe when handled according to standard protocols. However, as with any chemical, proper risk assessment and safety measures are essential. Users often search for "What are the handling precautions for 915016-54-5?" or "Is 4-(2-cyclopropylethoxy)benzoic acid compatible with other chemicals?" to ensure safe usage.

In conclusion, Benzoic acid, 4-(2-cyclopropylethoxy)- (CAS No. 915016-54-5) is a multifaceted compound with broad applicability across several industries. Its unique structural attributes, combined with the growing emphasis on sustainability and innovation, make it a subject of ongoing research and development. Whether in pharmaceuticals, agrochemicals, or advanced materials, this molecule continues to inspire new possibilities and solutions.